Adamantan-1-ylmethanesulfonamide

• IUPAC Name: 1-adamantylmethanesulfonamide
• InChI: InChI=1S/C11H19NO2S/c12-15(13,14)7-11-4-8-1-9(5-11)3-10(2-8)6-11/h8-10H,1-7H2,(H2,12,13,14)
• InChI Key: HYZWXIBOICRLGM-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CS(=O)(=O)N
• Molecular Formula: C11H19NO2S
• Molecular Weight: 229.34 g/mol

Description

Adamantan-1-ylmethanesulfonamide is a chemical compound with a complex structure. It contains a total of 36 bonds, including 17 non-H bonds, 2 multiple bonds, 2 rotatable bonds, 2 double bonds, 4 six-membered rings, 3 eight-membered rings, and 1 sulfonamide.

Synthesis Analysis

The synthesis of adamantane derivatives, such as this compound, often involves the use of N-[(adamantan-1-yl)alkyl]acetamides as a starting material. The reactions are typically carried out in acid media. Another method involves the construction of the tricyclic framework either by total synthesis or by ring expansion/contraction reactions of corresponding adamantane homologues.

Molecular Structure Analysis

The molecular structure of this compound is complex. It includes a variety of bond types and ring structures. The CAS Number for this compound is 1283721-16-3.

Scientific Research Applications

Anti-Dengue Virus Activity

One notable application of Adamantan-1-ylmethanesulfonamide derivatives is in the development of agents against the dengue virus. A study synthesized hybrid compounds combining structural features of known dengue virus inhibitors, leading to the discovery of compounds with significant anti-DENV serotype 2 activity. These findings suggest the potential of this compound derivatives in developing treatments for dengue fever, a major public health concern in tropical and sub-tropical regions (Joubert et al., 2018).

Antimicrobial Activity

This compound derivatives have also demonstrated promising antimicrobial properties. Research involving the synthesis of a series of adamantane derivatives showed that some compounds exhibited potent antimicrobial activity against various bacteria, including Staphylococcus aureus and Bacillus sp. These findings highlight the potential of these compounds in addressing bacterial infections (Orzeszko et al., 2000).

Safety and Hazards

Safety data for Adamantan-1-ylmethanesulfonamide indicates that it may be harmful if swallowed. Precautionary measures include avoiding eating, drinking, or smoking when handling this compound, and seeking medical attention if feeling unwell after ingestion.

Mechanism of Action

Target of Action

Adamantan-1-ylmethanesulfonamide is a derivative of adamantane . Adamantane is known to target the Camphor 5-monooxygenase in Pseudomonas putida . .

Mode of Action

Adamantane and its derivatives are known for their unique cage-like, three-dimensional structure that allows them to interact with various biological targets in a unique manner .

Biochemical Pathways

The regulation of metabolic pathways is a complex process that involves exquisite mechanisms to control the flux of metabolites and ensure that the output of the pathways meets biological demand .

Pharmacokinetics

The compound is a white powder at room temperature, indicating that it may have solid-state stability .

Result of Action

The compound’s adamantane core may confer rigidity and stress-free properties, which could influence its interactions with biological targets .

Action Environment

The compound’s adamantane core may confer stability under various environmental conditions .